Cas no 2228172-14-1 (tert-butyl N-{3-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropyl}carbamate
• CAS No: 2228172-14-1
• MF: C₁₃H₂₄N₄O₂S
• MW: 300.420261383057
• CID: 6006780
• PubChem ID: 165622468
• Update Time: 2025-06-14

tert-butyl N-{3-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropyl}carbamate
• tert-butyl N-{3-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]propyl}carbamate
• EN300-1899206
• 2228172-14-1

• Inchi： 1S/C13H24N4O2S/c1-13(2,3)19-12(18)16-7-9(6-14)10-8-15-11(20-10)17(4)5/h8-9H,6-7,14H2,1-5H3,(H,16,18)
• InChI Key： VGMJGFXCVISFLA-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.16199719g/mol
• Monoisotopic Mass: 300.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{3-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropyl}carbamate

Research Brief on tert-Butyl N-{3-Amino-2-[2-(Dimethylamino)-1,3-Thiazol-5-Yl]Propyl}Carbamate (CAS: 2228172-14-1)

The compound tert-butyl N-{3-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]propyl}carbamate (CAS: 2228172-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole-containing pharmacophores. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of both amino and carbamate functional groups in this molecule enhances its versatility as a building block for more complex structures.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of tert-butyl N-{3-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]propyl}carbamate via a multi-step reaction sequence, starting from commercially available precursors. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production.

In terms of biological activity, preliminary in vitro assays have shown that this compound exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer progression. Further mechanistic studies are underway to elucidate its precise mode of action and potential as a kinase inhibitor.

Another area of interest is the compound's potential application in the development of PROTACs (Proteolysis Targeting Chimeras). Its unique structural features, including the thiazole ring and carbamate group, make it a promising linker or warhead in PROTAC design. Early-stage research suggests that derivatives of this molecule could effectively target and degrade disease-related proteins.

Despite these promising findings, challenges remain in fully characterizing the pharmacokinetic and toxicological profiles of this compound. Ongoing research aims to address these gaps, with particular focus on improving its bioavailability and reducing potential off-target effects.

In conclusion, tert-butyl N-{3-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]propyl}carbamate represents a valuable chemical entity with multiple potential applications in drug discovery. Its synthetic accessibility and modifiable structure position it as a versatile scaffold for the development of novel therapeutics. Future studies will likely explore its utility in targeted drug delivery systems and combination therapies.